Cas no 2171710-88-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2171710-88-4
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6234835
• PubChem ID: 165561679
• Update Time: 2025-05-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid
• EN300-1570448
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-oxopyrrolidine-3-carboxylic acid
• 2171710-88-4

• Inchi： 1S/C25H27N3O6/c1-14(10-21(29)28-22-19(24(31)32)12-26-23(22)30)11-27-25(33)34-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-9,14,19-20,22H,10-13H2,1H3,(H,26,30)(H,27,33)(H,28,29)(H,31,32)
• InChI Key： RCYKIBFLASIRHI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC1C(NCC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 2171710-88-4): A Comprehensive Overview

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2171710-88-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-Phe-OH, is a derivative of the amino acid phenylalanine and is widely used in the synthesis of peptides and peptidomimetics. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is crucial for controlling the reactivity of the amino group during peptide synthesis. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it a preferred choice in solid-phase peptide synthesis (SPPS). Additionally, the presence of a 3-methylbutanamido group and a 5-oxopyrrolidine ring contributes to the compound's overall stability and solubility in various solvents.

In recent years, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of peptidomimetics with potent anti-cancer activity. The researchers demonstrated that these peptidomimetics effectively inhibited tumor growth in vitro and in vivo, showcasing their potential as novel anti-cancer agents.

Beyond cancer research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid has also shown promise in other therapeutic areas. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored its use in the development of peptidomimetics for treating neurodegenerative diseases such as Alzheimer's disease. The researchers synthesized a series of peptidomimetics containing this compound and found that they exhibited significant neuroprotective effects by inhibiting beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in Alzheimer's disease pathology.

The synthetic route for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-oxopyrrolidine-3-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide or peptidomimetic structure. The choice of coupling reagents and solvents is critical for achieving high yields and purity. Commonly used coupling reagents include N,N'-dicyclohexylcarbodiimide (DCC), N,N'-diisopropylcarbodiimide (DIC), and 1-(3-dimethylaminopropyl)-3-propylcarbodiimide hydrochloride (EDC·HCl). Solvents such as dimethylformamide (DMF) and dichloromethane (DCM) are often employed due to their excellent solubility properties.

The characterization of 4-4-{(9H-fluoren–9–yl)methoxycarbonyl}amino)-3-methylbutanamido–5–oxopyrrolidine–3–carboxylic acid typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure, purity, and functional groups present in the compound. For example, NMR spectroscopy can confirm the presence and position of specific functional groups, while MS can determine the molecular weight and confirm the identity of the compound.

In addition to its use in pharmaceutical research, 4–4–({(9H–fluoren–9–yl)methoxycarbonyl}amino)–3–methylbutanamido–5–oxopyrrolidine–3–carboxylic acid has also found applications in materials science. Its unique structural features make it suitable for use as a building block in the synthesis of functional polymers and supramolecular assemblies. For instance, researchers at a leading materials science institute have utilized this compound to develop self-assembling nanostructures with potential applications in drug delivery systems and nanotechnology.

The safety profile of 4–4–({(9H–fluoren–9–yl)methoxycarbonyl}amino)–3–methylbutanamido–5–oxopyrrolidine–3–carboxylic acid is an important consideration for both laboratory use and potential therapeutic applications. While this compound is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well ventilated areas or fume hoods when handling volatile solvents.

In conclusion, 4–4–({(9H–fluoren–9–yl)methoxycarbonyl}amino)–3–methylbutanamido–5–oxopyrrolidine–3–carboxylic acid (CAS No. 2171710—88—4) is a versatile organic compound with significant potential applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and functional groups make it an essential building block for synthesizing peptides and peptidomimetics with diverse biological activities. Ongoing research continues to explore new applications for this compound, further highlighting its importance in modern scientific endeavors.